Cas no 143922-95-6 (Benzene,2-methyl-1-nitro-3-nitroso-)
143922-95-6 structure
Product Name:Benzene,2-methyl-1-nitro-3-nitroso-
CAS No:143922-95-6
MF:C7H6N2O3
MW:166.13414144516
CID:208348
PubChem ID:154570
Update Time:2025-04-19
Benzene,2-methyl-1-nitro-3-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-methyl-1-nitro-3-nitroso-
- 2-Methyl-1-nitro-3-nitrosobenzene
- 2-Nitroso-6-nitrotoluene
- CCRIS 5395
- Benzene, 2-methyl-1-nitro-3-nitroso-
- AKOS006276060
- 143922-95-6
- SCHEMBL18887676
- DTXSID60162577
-
- Inchi: 1S/C7H6N2O3/c1-5-6(8-10)3-2-4-7(5)9(11)12/h2-4H,1H3
- InChI Key: IMKJLWRKHDPLMZ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=C(C=1C)N=O)=O
Computed Properties
- Exact Mass: 166.03788
- Monoisotopic Mass: 166.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 294.7°Cat760mmHg
- Flash Point: 132°C
- Refractive Index: 1.591
- PSA: 72.57
Benzene,2-methyl-1-nitro-3-nitroso- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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